Cas no 921990-47-8 (N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)methyl-1,3,4-oxadiazol-2-yl}-2-(4-fluorophenyl)acetamide)

• Product Name: N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)methyl-1,3,4-oxadiazol-2-yl}-2-(4-fluorophenyl)acetamide
• CAS No: 921990-47-8
• MF: C₁₉H₁₆FN₃O₄
• MW: 369.346447944641
• CID: 6467407
• Update Time: 2025-05-18

N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)methyl-1,3,4-oxadiazol-2-yl}-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)methyl-1,3,4-oxadiazol-2-yl}-2-(4-fluorophenyl)acetamide
• N-[5-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-1,3,4-oxadiazol-2-yl]-2-(4-fluorophenyl)acetamide

• Inchi： 1S/C19H16FN3O4/c20-14-4-1-12(2-5-14)10-17(24)21-19-23-22-18(27-19)11-13-3-6-15-16(9-13)26-8-7-25-15/h1-6,9H,7-8,10-11H2,(H,21,23,24)
• InChI Key： BCCGEDKYFROLFR-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CC2=CC=C3OCCOC3=C2)O1)(=O)CC1=CC=C(F)C=C1

Additional information on N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)methyl-1,3,4-oxadiazol-2-yl}-2-(4-fluorophenyl)acetamide

Comprehensive Analysis of N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)methyl-1,3,4-oxadiazol-2-yl}-2-(4-fluorophenyl)acetamide (CAS No. 921990-47-8)

The compound N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)methyl-1,3,4-oxadiazol-2-yl}-2-(4-fluorophenyl)acetamide (CAS No. 921990-47-8) is a highly specialized heterocyclic molecule with a unique structural framework. Its chemical architecture combines a 1,3,4-oxadiazole core, a 2,3-dihydro-1,4-benzodioxin moiety, and a 4-fluorophenylacetamide side chain, making it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine. The 1,3,4-oxadiazole scaffold, a key component of this compound, is renowned for its pharmacological versatility, including anti-inflammatory, antimicrobial, and anticancer properties. This has led to a growing body of literature investigating the structure-activity relationship (SAR) of derivatives like CAS No. 921990-47-8. Notably, the incorporation of a fluorophenyl group enhances its metabolic stability and binding affinity, traits highly sought after in drug design.

The 2,3-dihydro-1,4-benzodioxin segment further contributes to the compound's lipophilicity and membrane permeability, critical factors for oral bioavailability. These attributes align with current trends in pharmaceutical research, where optimized pharmacokinetics and reduced toxicity are paramount. As such, CAS No. 921990-47-8 is frequently cited in studies focusing on central nervous system (CNS) targets and GPCR modulation, reflecting its potential in neurological disorders and metabolic diseases.

From a synthetic chemistry perspective, the preparation of N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)methyl-1,3,4-oxadiazol-2-yl}-2-(4-fluorophenyl)acetamide involves multi-step organic transformations, including cyclization and amide coupling reactions. These processes are often optimized for high yield and purity, catering to the stringent requirements of preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with regulatory standards.

Given the rising interest in personalized therapeutics, CAS No. 921990-47-8 is also being evaluated for its synergistic effects with existing pharmacophores. For instance, its fluorinated aromatic ring may enhance electron-withdrawing properties, improving interactions with biological targets. This aligns with the broader shift toward fluorine-containing drugs, which account for nearly 30% of recent FDA-approved medications.

In summary, N-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)methyl-1,3,4-oxadiazol-2-yl}-2-(4-fluorophenyl)acetamide represents a compelling case study in modern drug development. Its multifaceted chemical properties and therapeutic potential underscore its relevance in addressing unmet medical needs, particularly in chronic diseases and age-related conditions. Future research will likely explore its mechanistic pathways and clinical applicability, solidifying its position in the pharmaceutical pipeline.